Cas no 40086-02-0 (3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product name: 3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 40086-02-0
• MF: C₇H₁₁NOS₂
• MW: 189.298
• CID: 3966838
• PubChem ID: 12220058

3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 3-(2-methylpropyl)-2-thioxo-
• 3-Isobutyl-2-thioxo-thiazolidin-4-one
• 3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-Isobutyl-2-thioxo-1,3-thiazolidin-4-one
• Isobutylrhodanin
• 40086-02-0
• AKOS000349023
• NS-01747
• CS-0116987
• 3-isobutyl-2-thioxothiazolidin-4-one

• Inchi： InChI=1S/C7H11NOS2/c1-5(2)3-8-6(9)4-11-7(8)10/h5H,3-4H2,1-2H3
• InChI Key： MNYRSVWIWIEBES-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 189.02820632Da
• Monoisotopic Mass: 189.02820632Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones